![molecular formula C11H16N4O4S B6476566 4-{[1-(dimethylsulfamoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide CAS No. 2640971-07-7](/img/structure/B6476566.png)
4-{[1-(dimethylsulfamoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide
Description
4-{[1-(Dimethylsulfamoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide, commonly referred to as 4-DMSA, is an organic compound with a wide range of applications in the scientific research and laboratory setting. It is used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a catalyst in various reactions. 4-DMSA is also used as a model compound to study the effects of different metals in biological systems. In
Scientific Research Applications
Antibacterial Activity
The presence of the pyridine ring and the sulfamoyl group suggests potential antibacterial properties. Researchers have investigated derivatives of 1,3-diazole (imidazole) for their antimicrobial effects . This compound could be explored as a novel antibacterial agent, especially against specific bacterial strains.
Neurological Disorders
The pyridine ring and the azetidinyl group suggest possible interactions with neurotransmitter receptors. Investigating its impact on neuronal function could reveal insights into its potential use for neurological disorders.
Siwach, A., & Verma, P. K. (2021). Synthesis and therapeutic potential of imidazole-containing compounds. BMC Chemistry, 15(1), 12. Link
properties
IUPAC Name |
4-[1-(dimethylsulfamoyl)azetidin-3-yl]oxypyridine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N4O4S/c1-14(2)20(17,18)15-6-9(7-15)19-8-3-4-13-10(5-8)11(12)16/h3-5,9H,6-7H2,1-2H3,(H2,12,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFERAKLYRNORLL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)N1CC(C1)OC2=CC(=NC=C2)C(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N4O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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